Cas no 538-62-5 (1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide)

• Product Name: 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide
• CAS No: 538-62-5
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• MDL: MFCD00003024
• CID: 82466
• PubChem ID: 24866502
• Update Time: 2025-09-28

1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide Chemical and Physical Properties

Names and Identifiers

• 1,5-Diphenylcarbazone
• Diphenylcarbazone
• SYM-DIPHENYLCARBAZONE
• Diphenylcarbazone (contains Diphenylcarbazide)
• 1,5-Diphenylcarbazone(contains Diphenylcarbazide)
• Diphenylcarbazone (contains Diphenylcarbazide))
• DIPHENYLCARBAZONE COMPOUND WITH S-DIPHENYL CARBAZIDE ACS
• Phenylazoformicacid2-phenylhydrazide,suitableforcolorimetricanalysis10GR
• Phenylazoformicacid2-phenylhydrazide,suitableforcolorimetricanalysis50GR
• PhenylazoforMic acid 2-phenylhydrazide
• PhenylazoforMic acid 2-phenylhydrazide, suitable for coloriMetric analysis
• Phenylazoformic acid 2-phenylhydrazide,suitable
• (phenylazo)-formic aci 2-phenylhydrazide
• phenyl-diazenecarboxylic aci 2-phenylhydrazide
• phenyldiazenecarboxylic acid 2-phenylhydrazide
• s-diphenylcarbazone
• Diazenecarboxylic acid, phenyl-, 2-phenylhydrazide
• (E)-1,5-Diphenylcarbazone
• 5UYJ4R0D5T
• 3-Hydroxy-1,5-diphenylformazan
• Diazenecarboxylic acid, 2-phenyl-, 2-phenylhydrazide
• FORMIC ACID, (PHENYLAZO)-, 2-PHENYLHYDRAZIDE
• 96YS88318X
• (E)-N',2-Diphenyldiazenecarbohydrazide
• (Phenyla
• Diazenecarbohydrazonic acid, N,2-diphenyl-
• Diphenylcarbazone, p.a.
• SCHEMBL1551533
• AKOS024348870
• Diazenecarboxylic acid, phenyl-, 2-phenylhydrazide, (1E)-
• 4-16-00-00017 (Beilstein Handbook Reference)
• 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide
• H11948
• DIPHENYLCARBAZONE Z-FORM [MI]
• BDBM50071644
• UNII-5UYJ4R0D5T
• 119295-41-9
• Diazenecarboxylic acid, phenyl-, 2-phenylhydrazide, (Z)-
• CS-0132463
• MFCD00003024
• (E)-N'',2-diphenyldiazenecarbohydrazide
• Diphenylcarbazone, (Z)-
• ZFWAHZCOKGWUIT-BMRADRMJSA-N
• diphenylcarbazon
• (E)-1-(phenylamino)-3-(phenylimino)urea
• 119295-40-8
• BRN 0959475
• (Z)-diphenylcarbazone
• CHEMBL79409
• Diphenylcarbazone [MI]
• N',2-Diphenyldiazenecarbohydrazide #
• NS00032860
• 538-62-5
• UNII-96YS88318X
• EINECS 208-698-0
• 1-anilino-3-phenyliminourea
• Diphenylcarbazone (E)-form
• Q27271938
• SCHEMBL1057265
• Q27262902
• Diphenylcarbazone, (E)-
• Hydrazinecarboxamide, 2-phenyl-N-(phenylimino)-
• Q1227136
• DTXSID5060225
• 1,5-Diphenylcarbazone (for colorimetry tests)
• FT-0606976
• (Phenylazo)formic acid 2-phenylhydrazide
• D0881
• AKOS003273042
• Diphenylcarbazone,AR
• 1,5Diphenylcarbazone
• Formic acid, (phenylazo), 2phenylhydrazide
• DTXCID6041509
• Diazenecarboxylic acid, phenyl, 2phenylhydrazide
• AA-516/30131025
• N',2-diphenyldiazenecarbohydrazide
• ZFWAHZCOKGWUIT-UHFFFAOYSA-N
• 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide (Technical Grade)
• sDiphenylcarbazone
• carbazone, 1,5-diphenyl-
• Phenyldiazenecarboxylic acid 2phenylhydrazide
• Diazenecarboxylic acid, 2phenyl, 2phenylhydrazide
• (Phenylazo)formic acid 2phenylhydrazide
• STL280245

• MDL： MFCD00003024
• Inchi： 1S/C13H12N4O/c18-13(16-14-11-7-3-1-4-8-11)17-15-12-9-5-2-6-10-12/h1-10,14H,(H,16,18)/b17-15+
• InChI Key： ZFWAHZCOKGWUIT-BMRADRMJSA-N
• SMILES： O=C(/N=N/C1C=CC=CC=1)NNC1C=CC=CC=1
• BRN： 0959475

Computed Properties

• Exact Mass: 240.10100
• Monoisotopic Mass: 240.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6

Experimental Properties

• Color/Form: Orange red needle crystal
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157°C(dec.)(lit.)
• Boiling Point: 382.98°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6120 (estimate)
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• Water Partition Coefficient: Soluble in acetone. Insoluble in water.
• PSA: 65.85000
• LogP: 3.97090
• Sensitiveness: Sensitive to light
• Solubility: Soluble in alcohol, chloroform and benzene, insoluble in water
• Merck: 3322

1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：LQ9420000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes

Additional information on 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide

Comprehensive Analysis of 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide (CAS No. 538-62-5)

The 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide (CAS No. 538-62-5) is a versatile chemical reagent widely utilized in analytical chemistry, particularly for the detection and quantification of metal ions. This compound, often referred to as DPC, is a reddish-purple crystalline powder that exhibits high sensitivity to transition metals such as chromium, mercury, and cadmium. Its unique chemical properties make it indispensable in environmental monitoring, pharmaceutical testing, and industrial quality control.

One of the most searched topics related to 1,5-Diphenylcarbazone is its application in water quality analysis. With growing concerns about heavy metal contamination in drinking water, researchers and environmentalists frequently inquire about reliable methods for detecting trace amounts of harmful metals. The DPC-based colorimetric assay is a preferred choice due to its simplicity, cost-effectiveness, and high accuracy. This method involves the formation of a violet-colored complex when the compound reacts with hexavalent chromium (Cr⁶⁺), a known carcinogen.

Another trending topic is the use of 1,5-Diphenylcarbazide in pharmaceutical research. Scientists are exploring its potential as a chelating agent for drug formulation, particularly in therapies targeting metal overload disorders. The compound's ability to bind selectively with specific metal ions has sparked interest in developing novel diagnostic kits and therapeutic agents. Recent studies have also investigated its role in antioxidant assays, where it serves as an indicator for oxidative stress biomarkers.

From an industrial perspective, the 1,5-Diphenylcarbazone Compound is gaining attention for its role in material science. Researchers are examining its incorporation into sensor technologies for real-time metal detection in manufacturing processes. For instance, nanostructured DPC sensors are being developed to monitor metal ion concentrations in electroplating baths, ensuring product quality and minimizing waste. This aligns with the global push toward sustainable manufacturing and green chemistry practices.

In academic circles, the mechanism of action of 1,5-Diphenylcarbazone remains a subject of intense study. Frequently asked questions include: How does the compound's molecular structure influence its selectivity? What are the optimal pH conditions for its reactivity? Advanced techniques like UV-Vis spectroscopy and HPLC are often employed to elucidate these aspects. The compound's stoichiometric ratio with metal ions is another area of interest, as it determines the sensitivity and linear range of analytical methods.

Storage and handling of CAS No. 538-62-5 are also common queries. While the compound is stable under normal conditions, it is recommended to store it in a cool, dry place, away from direct sunlight and strong oxidizing agents. Proper handling ensures the longevity of the reagent and maintains its analytical performance. Users often seek guidance on solubility (e.g., in ethanol or acetone) and preparation of standard solutions for calibration purposes.

The eco-friendliness of 1,5-Diphenylcarbazone-based methods is another hot topic. Compared to instrumental techniques like atomic absorption spectroscopy (AAS), DPC assays generate less waste and require minimal equipment. This makes them suitable for field testing in resource-limited settings. Recent innovations include paper-based sensors impregnated with DPC, enabling rapid on-site detection of heavy metals in soil and water samples.

In summary, the 1,5-Diphenylcarbazone Compound With 1,5-Diphenylcarbazide (CAS No. 538-62-5) is a multifaceted reagent with applications spanning environmental analysis, pharmaceutical research, and industrial quality control. Its relevance in addressing contemporary challenges like water pollution and sustainable manufacturing ensures its continued prominence in scientific discourse. As research advances, new applications for this compound are likely to emerge, further solidifying its position as a cornerstone of analytical chemistry.